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Compound of Interest

Compound Name: Ethoxysilatrane

Cat. No.: B1217619

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoxysilatrane belongs to the class of silatranes, which are cage-like organosilicon
compounds with a silicon atom in a pentacoordinated state. The unique transannular dative
bond between the nitrogen and silicon atoms imparts them with interesting chemical and
biological properties. The hydrolysis of the alkoxy group in alkoxysilatranes is a critical reaction
that influences their stability, bioavailability, and reactivity in various applications, including drug
delivery and materials science. Understanding the kinetics of this hydrolysis is crucial for
predicting the compound's fate in aqueous environments and for designing stable formulations.

This document provides detailed application notes and protocols for designing and executing
experiments to study the hydrolysis kinetics of ethoxysilatrane. The methodologies described
herein utilize common analytical techniques such as UV-Vis spectrophotometry, High-
Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR)
spectroscopy.

Hydrolysis Reaction of Ethoxysilatrane

The hydrolysis of ethoxysilatrane involves the cleavage of the silicon-oxygen bond of the
ethoxy group by water, leading to the formation of a silanol intermediate and ultimately the
corresponding silanetriol and ethanol. The reaction is catalyzed by both acids and bases.
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Reaction Scheme:

Caption: Proposed hydrolysis pathway of ethoxysilatrane.
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Caption: General experimental workflow for studying ethoxysilatrane hydrolysis kinetics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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